Cas no 791602-19-2 (3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester)
791602-19-2 structure
Product Name:3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester
CAS No:791602-19-2
MF:C11H17NO2S
MW:227.323181867599
CID:555620
PubChem ID:45097998
Update Time:2025-04-19
3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester
- 3-Thiophenecarboxylicacid,2-amino-5-butyl-4-methyl-,methylester(9CI)
- 791602-19-2
-
- Inchi: 1S/C11H17NO2S/c1-4-5-6-8-7(2)9(10(12)15-8)11(13)14-3/h4-6,12H2,1-3H3
- InChI Key: AVSZIFBLLZAXEH-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C(C)=C1CCCC)N
Computed Properties
- Exact Mass: 227.09800
- Monoisotopic Mass: 227.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 80.56000
- LogP: 3.34910
3-Thiophenecarboxylicacid, 2-amino-5-butyl-4-methyl-, methyl ester Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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